Cas no 505-23-7 (1,3-Dithiane)

1,3-dithiane is a protected formaldehyde anion equivalent that can be used as a useful marker synthon. 1,3-dithiane is a sulfur-containing Maillard reaction product (MRPs) found in cooked beef extract. 1,3-dithiane has an effective mutagenic effect on Salmonella typhimurium TA98 and TA100

1,3-Dithiane structure

Product Name:1,3-Dithiane

CAS No:505-23-7

Molecular Formula:C₄H₈S₂

Molecular Weight:120.2363

MDL:MFCD00006654

CID:37866

PubChem ID:10451

1,3-Dithiane Properties

Names and Identifiers

- 1,3-Dithiane
- m-Dithiane
- 1,3-Dithiacyclohexane
- dithiane-1,3
- 1,3-Dithian
- [1,3]Dithiane
- 1.3-Dithiane
- 1,3-dihtiane
- 1,3-dithaine
- 1,3-Dithane
- META-DITHIANE
- Dithiane-1,3 [French]
- WQADWIOXOXRPLN-UHFFFAOYSA-N
- 63527N060G
- m-Dithiane, 8CI
- 1,3 dithiocyclohexane
- KSC269Q8N
- NSC157830
- SBB061220
- RP19388
- TRA0002953
- SY014
- EN300-97695
- NSC-157830
- PD158227
- CS-W001189
- MFCD00006654
- NS00032071
- AS-54491
- InChI=1/C4H8S2/c1-2-5-4-6-3-1/h1-4H
- SCHEMBL27723
- PB47614
- S10678
- AKOS015856616
- UNII-63527N060G
- 505-23-7
- EINECS 208-006-7
- 1,3-Dithiane, 97%
- FT-0606727
- DTXSID40198516
- A828148
- CCRIS 6777
- W-105954
- NSC 157830
- Q27120823
- SY014110
- AI3-62288
- CHEBI:47845
- C4H8S2
- HY-W001189
- D0119
- 1,3-Dithiane,98%
- mDithiane
- Dithiane1,3
- 1,3Dithiacyclohexane
- DTXCID00121007
- +Expand
- MDL： MFCD00006654
- InChIKey： WQADWIOXOXRPLN-UHFFFAOYSA-N
- Inchi： 1S/C4H8S2/c1-2-5-4-6-3-1/h1-4H2
- SMILES： S1C([H])([H])SC([H])([H])C([H])([H])C1([H])[H]
- BRN： 102534

Computed Properties

Exact Mass: 120.006743g/mol
Surface Charge: 0
XLogP3: 1.8
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 120.006743g/mol
Monoisotopic Mass: 120.006743g/mol
Topological Polar Surface Area: 50.6Å²
Heavy Atom Count: 6
Complexity: 32.5
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 1.81400
PSA: 50.60000
Refractive Index: 1.5981 (estimate)
Water Partition Coefficient: Soluble in benzene, ether, chloroform and terahydrofuran. Slightly soluble in water.
Boiling Point: 208°C(lit.)
Melting Point: 52.0 to 55.0 deg-C
Flash Point: Fahrenheit: 194 ° f
Celsius: 90 ° c
FEMA: 3415
Color/Form: Yellowish needle like crystal, easy to absorb moisture.
Solubility: Soluble in benzene, ether, chloroform, tetrahydrofuran; Slightly soluble in water.
Sensitiveness: Hygroscopic
pka: 31(at 25℃)
Density: 1.062 (estimate)

1,3-Dithiane Security Information

RTECS：JO5070000
WGK Germany：3
Safety Term：4.1
Safety Instruction： S22-S24/25
Packing Group：III
Packing Group：III
Risk Phrases：R20/21/22
Hazard Level：4.1
Hazardous Material transportation number：UN 1325 4.1/PG 2
Storage Condition：Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
PackingGroup：III
Risk Phrases： 20/21/22
HazardClass：4.1
FLUKA BRAND F CODES：13

1,3-Dithiane Customs Data

HS CODE：29349990
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3-Dithiane Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I9J5-1g	1,3-Dithiane	505-23-7	98%	1g	$5.00	2024-05-01
A2B Chem LLC	AI51361-1g	1,3-Dithiane	505-23-7	98%	1g	$5.00	2024-04-19
abcr	AB129074-5 g	1,3-Dithiane, 98%; .	505-23-7	98%	5 g	€78.80	2023-07-20
Ambeed	A684474-1g	1,3-Dithiane	505-23-7	98%	1g	$6.0	2024-08-02
Apollo Scientific	OR51910-5g	1,3-Dithiane	505-23-7	98%	5g	£38.00	2023-09-02
ChemScence	CS-W001189-25g	1,3-Dithiane	505-23-7	≥98.0%	25g	$52.0	2022-04-27
Enamine	EN300-97695-0.05g	1,3-dithiane	505-23-7	95%	0.05g	$19.0	2024-05-21
MedChemExpress	HY-W001189-500mg	1,3-Dithiane	505-23-7	≥98.0%	500mg	￥500	2023-09-01
TRC	D494083-50mg	1,3-Dithiane	505-23-7		50mg	$ 50.00	2022-06-05
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A10505-5g	1,3-Dithiane, 98%	505-23-7	98%	5g	￥862.00	2023-02-26

1,3-Dithiane Suppliers

Hubei Baidu Chemistry Co.,Ltd.

Audited Supplier

(CAS:505-23-7)

MR./MRS.:PENG XING

Phone:18871490324

Email:1400878899@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:505-23-7)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:505-23-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

1,3-Dithiane Related Literature

1. Counterattack reagent: hexamethyldisilane in a direct synthesis of ketene dithioacetals and 2-trimethylsilyl-1,3-dithiane derivatives from 1,3-dithiane

Jih Ru Hwu,Taekyo Lee,Bryant A. Gilbert J. Chem. Soc. Perkin Trans. 1 1992 3219
2. Asymmetric oxidation of 1,3-dithianes to 1,3-dithiane 1-oxides

Yoshihiko Watanabe,Yohjiro Ohno,Yoshio Ueno,Takeshi Toru J. Chem. Soc. Perkin Trans. 1 1998 1087
3. New organolanthanide complexes containing a σ-bonded 1,3-dithiane. Crystal structures of [M(C5H4But)2(C4H7S2-1,3)]·LiCl·2thf (M = Lu or Y; thf = tetrahydrofuran)

Sergei A. Vinogradov,Alexander E. Mistrukov,Irina P. Beletskaya J. Chem. Soc. Dalton Trans. 1995 2679
4. Bridging mode flexibility of 1,3-dithiacyclohexane in silver(i) co-ordination polymers

Lee Brammer,Colin S. Rodger,Alexander J. Blake,Neil R. Brooks,Neil R. Champness,John W. Cunningham,Peter Hubberstey,Simon J. Teat,Claire Wilson,Martin Schr?der J. Chem. Soc. Dalton Trans. 2002 4134
5. Calorimetric and computational study of sulfur-containing six-membered rings

Eusebio Juaristi,Rafael Notario,María Victoria Roux Chem. Soc. Rev. 2005 34 347
6. Synthetic approaches to the C11–C27 fragments of bryostatins

Anthony P. Green,Simon Hardy,Eric J. Thomas Org. Biomol. Chem. 2017 15 9475
7. Supermolecular coordination isomers: synthesis and crystal structures of four new one-dimensional copper(i) coordination polymers with 1,3-dithiane

Jacqueline M. Knaust,Steven W. Keller CrystEngComm 2003 5 459
8. 2,2′-Ethylenebis(1,3-dithiane) as a polydentate μ2-, μ4- and μ5-assembling ligand for the construction of sulphur-rich Cu(i), Hg(ii) and heterometallic Cu(i)/Hg(ii) coordination polymers featuring uncommon network architectures

Lydie Viau,Michael Knorr,Lena Knauer,Lukas Brieger,Carsten Strohmann Dalton Trans. 2022 51 7581
9. Synthetic studies toward the kempane diterpenes. Construction of a key tricyclic intermediate

Guanglin Bao,Liang Zhao,D. Jean Burnell Org. Biomol. Chem. 2005 3 3576
10. Synthetic studies toward the kempane diterpenes. Construction of a key tricyclic intermediate

Guanglin Bao,Liang Zhao,D. Jean Burnell Org. Biomol. Chem. 2005 3 3576

Related Categories

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Purity:99.9%

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Cas no 505-23-7 (1,3-Dithiane)

1,3-Dithiane Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,3-Dithiane Security Information

1,3-Dithiane Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1,3-Dithiane Price

1,3-Dithiane Suppliers

1,3-Dithiane Related Literature

Related Categories

505-23-7 (1,3-Dithiane) Related Products